BENGHE Foundational & Exploratory

Check Availability & Pricing

Petrophysical Evaluation of Complex Reservoir
Rocks: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Petroleum

Cat. No.: B1179459

Audience: Researchers, scientists, and drug development professionals.

Introduction

Complex reservoir rocks, including shales, tight sandstones, and carbonates, present
significant challenges to traditional petrophysical evaluation. Their inherent heterogeneity,
complex pore systems, variable mineralogy, and the presence of organic matter render
conventional well log interpretation and core analysis methods insufficient for accurate
reservoir characterization. This guide provides a comprehensive overview of advanced
petrophysical evaluation techniques, detailed experimental protocols, and integrated workflows
essential for unlocking the potential of these challenging reservoirs.

The accurate assessment of petrophysical properties such as porosity, permeability, and fluid
saturation in complex reservoirs is paramount for estimating hydrocarbon reserves, optimizing
production strategies, and making informed field development decisions. This document serves
as a technical resource, offering detailed methodologies and data-driven insights to aid
researchers and professionals in this field.

Core Petrophysical Challenges in Complex
Reservoirs

The primary difficulties in evaluating complex reservoirs stem from their unique characteristics:
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» Heterogeneous Pore Systems: Unlike conventional reservoirs with relatively uniform
intergranular porosity, complex reservoirs exhibit a wide range of pore types and sizes,
including micropores, mesopores, macropores, fractures, and vugs. This complexity
significantly impacts fluid storage and flow behavior.

» Variable Mineralogy: The presence of various minerals, particularly clays and carbonates,
complicates the interpretation of logging data. Each mineral has distinct physical properties
that can mask the response of hydrocarbons.

e Organic Matter (Kerogen): In shale reservoirs, kerogen is a significant component of the rock
matrix. Its properties, which are similar to hydrocarbons, can lead to inaccuracies in porosity
and saturation estimations from conventional logs.[1]

o Low Permeability: Tight sandstones and shales have extremely low permeability, often in the
nanodarcy to microdarcy range, making it difficult to predict fluid flow and production
potential.[2][3]

Data Presentation: Quantitative Petrophysical
Properties

The following tables summarize typical ranges of key petrophysical properties for various
complex reservoir rocks, compiled from multiple industry and academic sources. These values
highlight the variability and challenges associated with each reservoir type.

Table 1: Typical Petrophysical Properties of Shale Reservoirs

Property Range Unit References

Total Organic Carbon

(TOC) 2-20 wt% [1]4]
Porosity 2-12 % [41[5]
Permeability 10 - 1000 nanodarcy [4]
Water Saturation 20 - 80 % [41[5]
Bulk Density 22-27 g/cm3 [5]
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Table 2: Typical Petrophysical Properties of Tight Gas Sandstone Reservoirs

Property Range Unit References
Porosity 2-12 % [2][3]
Permeability 0.0001-0.1 mD [2][3]

Water Saturation 20 - 80 % [2]

Grain Density 2.65-2.87 g/cm3 [3]

Table 3: Typical Petrophysical Properties of Carbonate Reservoirs

Property Range Unit References
Porosity 5-30 % [61[7]
Permeability 0.1 ->1000 mD [61[7]

Water Saturation 10 - 90 % [7]

Grain Density 2.71-2.87 g/cm3 [6]

Experimental Protocols

Accurate petrophysical evaluation relies on a combination of laboratory measurements on core
samples. These measurements are crucial for calibrating well log data and providing direct
insights into the rock and fluid properties.

Routine and Special Core Analysis (SCAL)

Objective: To determine the fundamental storage and transport properties of the reservoir rock.
Methodology:
o Core Sampling and Preservation:

o Core plugs (typically 1-1.5 inches in diameter) are drilled from whole core sections.
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o Samples are immediately preserved to maintain their native fluid saturation and wettability.
This may involve wrapping in plastic and wax or storing in sealed containers with reservoir
fluids.

e Cleaning and Drying:

o For many tests, the core plugs are cleaned to remove all reservoir fluids. This is typically
done using solvent extraction (e.g., toluene, methanol) in a Dean-Stark apparatus.

o After cleaning, the samples are dried in a humidity-controlled oven at a temperature that
will not alter the clay minerals (typically around 60°C).

o Porosity Measurement (Helium Porosimetry):

o The grain volume of the dried sample is measured using a helium porosimeter, which is
based on Boyle's law.

o The bulk volume is determined by mercury immersion or by direct measurement of the
plug dimensions.

o Porosity is calculated as: Porosity (%) = [(Bulk Volume - Grain Volume) / Bulk Volume] *
100

o Permeability Measurement (Gas Permeameter):

o The dried core plug is placed in a core holder, and a non-reactive gas (e.g., nitrogen or
helium) is flowed through it at a known pressure differential.

o The gas flow rate is measured, and permeability is calculated using Darcy's law.

e Special Core Analysis (SCAL):

o Capillary Pressure: Measured using techniques like mercury injection, porous plate, or
centrifuge to understand the pore throat size distribution and fluid saturation as a function
of height above the free water level.

o Relative Permeability: Determines the ability of two or more fluids (e.g., oil and water) to
flow simultaneously through the rock. This is a critical input for reservoir simulation.
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o Wettability: Assesses the preference of the rock surface for either water or oil, which
significantly impacts fluid distribution and recovery. Common methods include the Amott
and USBM tests.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine pore size distribution, fluid types, and permeability.
Methodology:
e Sample Preparation:
o Core plugs are fully saturated with a brine of known salinity.
e T2 Measurement:
o The saturated plug is placed in an NMR spectrometer.

o A sequence of radio frequency pulses is applied to align the hydrogen nuclei (protons) in
the pore fluids.

o The decay of the transverse magnetization (T2 relaxation) is measured. The T2 relaxation
time is proportional to the pore size.

o Data Analysis:

o The measured T2 decay is inverted to produce a T2 distribution, which represents the
pore size distribution.

o A T2 cutoff is applied to differentiate between bound and free fluids. Fluids in smaller
pores have shorter T2 times and are considered bound, while fluids in larger pores have
longer T2 times and are considered movable.

o Permeability can be estimated from the T2 distribution using empirical models like the
Coates or SDR models.

Dielectric Spectroscopy
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Objective: To determine water saturation and gain insights into rock texture, independent of
water salinity.

Methodology:
e Sample Preparation:

o Core plugs are prepared at various water saturation levels (from fully dry to fully saturated)
with brines of different salinities.

e Dielectric Measurement:

o The sample is placed in a dielectric cell, and its complex dielectric permittivity is measured
over a range of frequencies (typically from MHz to GHz).

e Data Analysis:
o The dielectric dispersion (the change in permittivity with frequency) is analyzed.
o The dielectric response is primarily sensitive to the amount of water present in the rock.

o Models are used to relate the measured dielectric properties to water-filled porosity and
water saturation.[8]

Geochemical Analysis (XRD and XRF)

Objective: To determine the mineralogical and elemental composition of the reservoir rock.
Methodology:
o Sample Preparation:

o A small portion of the core sample is crushed and ground into a fine, homogeneous
powder (typically <10 um).[9]

» X-Ray Diffraction (XRD) Analysis:

o The powdered sample is mounted in a sample holder and placed in an X-ray
diffractometer.
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o The sample is irradiated with X-rays at various angles.

o The diffraction pattern is recorded. Each mineral has a unique diffraction pattern, allowing
for identification and quantification of the mineral phases present.[10][11]

o X-Ray Fluorescence (XRF) Analysis:

o The powdered sample (or a fused glass bead prepared from the powder) is placed in an
XRF spectrometer.

o The sample is irradiated with a primary X-ray beam, causing the atoms in the sample to
emit fluorescent (or secondary) X-rays.

o The energy of the emitted X-rays is characteristic of each element, allowing for the
determination of the elemental composition of the sample.[12][13]

Mandatory Visualization

The following diagrams, created using the DOT language for Graphviz, illustrate key workflows
in the petrophysical evaluation of complex reservoir rocks.
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Caption: Integrated workflow for petrophysical evaluation of complex reservoirs.
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Caption: Laboratory core analysis workflow for complex reservoir rocks.
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Caption: Machine learning workflow for integrated reservoir characterization.

Conclusion
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The petrophysical evaluation of complex reservoir rocks requires a departure from conventional
methodologies and an embrace of advanced analytical techniques and integrated workflows.
As demonstrated, a combination of detailed core analysis, including routine and special core
analysis, with advanced logging technologies like NMR and dielectric spectroscopy, provides a
more comprehensive understanding of these challenging formations. Furthermore,
geochemical analysis is indispensable for accurately characterizing the rock matrix.

The integration of these diverse datasets, often facilitated by machine learning algorithms, is
crucial for building robust petrophysical models that can accurately predict reservoir
performance. The experimental protocols and workflows outlined in this guide provide a
framework for researchers and professionals to systematically approach the evaluation of
complex reservoirs, ultimately leading to more effective and efficient hydrocarbon exploration
and production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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